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Compound of Interest

Compound Name: Arsenic trifluoride

Cat. No.: B1585507 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and decontamination of Arsenic Trifluoride (AsF3) spills.

Frequently Asked Questions (FAQs)
Q1: What is Arsenic Trifluoride (AsF3) and what are its primary hazards?

Arsenic Trifluoride is a colorless, oily liquid that is highly toxic, corrosive, and reacts readily

with water.[1][2] Its primary hazards include:

Extreme Toxicity: It can be fatal if inhaled, ingested, or in contact with skin.[3]

Corrosivity: It causes severe burns to the skin, eyes, and mucous membranes.[3]

Reactivity with Water: It decomposes in water to produce highly toxic and corrosive

substances, including hydrofluoric acid and arsenic trioxide.[4][5]

Carcinogenicity: Certain inorganic arsenic compounds are recognized as cancer-causing

agents.

Q2: What are the immediate first aid measures for AsF3 exposure?

Immediate medical attention is mandatory in all cases of exposure.
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Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide

artificial respiration. Keep the person warm and at rest.[3]

Skin Contact: Remove contaminated clothing as quickly as possible. Immediately flush the

affected skin with large amounts of mild soap and water for at least 15-30 minutes. Dermal

burns may be treated with a calcium gluconate gel or slurry.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 30 minutes,

occasionally lifting the upper and lower eyelids. Do not wear contact lenses when handling

AsF3.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

advice.[3]

Q3: What Personal Protective Equipment (PPE) is mandatory for handling an AsF3 spill?

Appropriate PPE is critical to prevent exposure. The following should be used:

Respiratory Protection: A positive-pressure, self-contained breathing apparatus (SCBA) or an

airline respirator with a full facepiece. Respirators should only be used as a last line of

defense after engineering and administrative controls.

Eye and Face Protection: Chemical safety goggles and a face shield.[6]

Hand Protection: Chemical-resistant gloves (consult manufacturer data for compatibility with

AsF3).[6]

Body Protection: A chemical-resistant suit or lab coat to prevent skin contact.[6]

Q4: Why is using water on a liquid AsF3 spill dangerous?

Applying water directly to an Arsenic Trifluoride spill is extremely hazardous. AsF3 reacts

violently with water, producing toxic and corrosive hydrofluoric acid (HF) and arsenic trioxide.[4]

[5] This reaction can also generate heat and release toxic fumes.[7] Do not use water on

adjacent fires, as it will form irritating and toxic vapors.

Q5: What materials should be used to absorb an AsF3 spill?
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Use a dry, inert chemical absorbent. Suitable materials include:

Dry sand

Vermiculite

Dry chemical absorbent specified for acid spills

After absorption, the material should be swept or shoveled into a sealed, labeled container for

proper disposal.[3]

Q6: How should I dispose of AsF3 contaminated waste?

All contaminated materials (absorbents, PPE, cleaning materials) must be treated as

hazardous waste. Place all waste in a sealed, clearly labeled container.[3] Disposal must be

handled by certified hazardous waste personnel in accordance with all local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific procedures.
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Issue Encountered Recommended Action

The spill is large or uncontained.

Immediately evacuate the area. Activate the

nearest fire alarm to alert all personnel. From a

safe location, contact your institution's

emergency response or EHS department and

the local fire department's hazardous materials

(HAZMAT) team. Do not attempt to clean it up

yourself.

The ventilation system is not working or

inadequate.

Evacuate the area immediately. Do not enter or

remain in an area with a known AsF3 spill

without proper ventilation and respiratory

protection (SCBA).[6] Notify emergency

personnel about the ventilation failure.

A co-worker has been exposed and is

unconscious.

Do not enter the contaminated area without

proper PPE (including SCBA). If it is safe to do

so, move the victim to an uncontaminated

atmosphere. Call for immediate medical

assistance. Inform the responders about the

nature of the chemical exposure. If you are

trained and it is safe, check for breathing and

provide rescue breaths using a barrier device.

The spill has come into contact with other

chemicals.

Evacuate immediately. AsF3 is highly reactive.

Mixing with other chemicals can result in violent

reactions, explosions, or the release of other

toxic gases. Do not attempt to manage the

situation. Inform the HAZMAT team of all

chemicals involved.

Skin burns are visible after initial water flushing. Continue flushing with water and seek

immediate medical attention. For fluoride ion

burns, a topical application of calcium gluconate

gel is often recommended to bind the fluoride

ions and limit tissue damage. This should be

administered by trained personnel while

awaiting emergency medical services. Burns
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from AsF3 are progressive as long as fluoride

ions remain unneutralized.

Quantitative Data Summary
The following table summarizes key quantitative data for Arsenic Trifluoride.

Property Value

Chemical Formula AsF₃

Molar Mass 131.92 g/mol [4]

Appearance Colorless, oily liquid that fumes in air[1][2]

Density 2.666 g/cm³ (at 0 °C)[1]

Boiling Point 60.4 °C (140.7 °F)[1]

Melting Point -8.5 °C (16.7 °F)[1]

OSHA Permissible Exposure Limit (PEL) TWA 0.010 mg/m³ (as inorganic Arsenic)[1]

NIOSH Recommended Exposure Limit (REL)
Ceiling 0.002 mg/m³ (as Arsenic) over a 15-

minute period[1]

Immediately Dangerous to Life or Health (IDLH) 5 mg/m³ (as Arsenic)[1]

Experimental Protocol: Small Spill Decontamination
This protocol is intended for small, manageable spills (e.g., <100 mL) within a certified

chemical fume hood by trained personnel. For any larger spills, evacuate and call emergency

responders.

1.0 Immediate Response and Area Security 1.1. Alert all personnel in the immediate vicinity

and evacuate the lab. 1.2. If the spill is outside a fume hood, close the laboratory doors to

contain the vapors. 1.3. Post a warning sign on the door indicating a hazardous chemical spill.

1.4. If not already running, ensure the chemical fume hood exhaust system is operating at

maximum capacity.
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2.0 Donning Personal Protective Equipment (PPE) 2.1. From a safe location, don the following

PPE:

Full facepiece respirator with appropriate cartridges for acid gas and arsenic, or an SCBA.
Heavy-duty, chemical-resistant gloves (e.g., neoprene or nitrile; double-gloving is
recommended).
Chemical splash goggles and a face shield.
Chemical-resistant apron or full-body suit over a lab coat.

3.0 Spill Containment and Neutralization 3.1. Do NOT use water. 3.2. If the spill is liquid,

prevent it from spreading by creating a dike around it with a dry, inert absorbent material like

sand or vermiculite. 3.3. Gently cover the entire spill with the dry absorbent material, working

from the outside in. 3.4. Allow the absorbent to fully soak up the liquid.

4.0 Collection and Waste Management 4.1. Using non-sparking tools (e.g., plastic scoops),

carefully scoop the contaminated absorbent material into a designated, labeled hazardous

waste container. 4.2. Avoid creating dust. 4.3. Seal the container tightly.

5.0 Surface Decontamination 5.1. After removing the bulk of the spill, the surface must be

decontaminated. 5.2. Prepare a slurry of calcium carbonate (or calcium hydroxide) in a 1:1 ratio

with water. 5.3. Apply the slurry liberally over the contaminated surface area. This will help

neutralize the residual hydrofluoric acid by forming insoluble calcium fluoride. 5.4. Let the slurry

sit for at least 30 minutes. 5.5. Using absorbent pads, wipe up the slurry and place the used

pads in the same hazardous waste container.

6.0 Final Cleaning and Disposal 6.1. Wipe the decontaminated area with a wet cloth (water can

be used at this stage as the reactive AsF3 has been removed and neutralized). Place the cloth

in the waste container. 6.2. Wipe the area dry. 6.3. Carefully remove all PPE, avoiding self-

contamination, and place it in the hazardous waste container. 6.4. Seal the hazardous waste

container and arrange for its disposal through your institution's EHS department. 6.5. Wash

your hands and face thoroughly with soap and water.
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Workflow for Small AsF3 Spill Decontamination

Spill Detected

1. Evacuate Area
Alert Personnel & Restrict Access

2. Don Full PPE
(SCBA, Chem-Resistant Suit, etc.)

3. Contain Spill with Dry Absorbent
(Sand, Vermiculite)

CRITICAL:
DO NOT USE WATER

4. Collect Absorbed Material
into Labeled Waste Container

5. Decontaminate Surface
with Calcium Carbonate Slurry

6. Final Wipe Down
& Dispose of all Materials

7. Safely Doff PPE
& Perform Personal Hygiene

Procedure Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a small Arsenic Trifluoride spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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